2-Ethenyl-5-(2-methylpropyl)furan

• CAS No.: 917769-46-1
• Molecular Formula: C10H14O
• Molecular Weight: 150.22 g/mol
• IUPAC Name: 2-ethenyl-5-(2-methylpropyl)furan
• InChI: InChI=1S/C10H14O/c1-4-9-5-6-10(11-9)7-8(2)3/h4-6,8H,1,7H2,2-3H3
• InChI Key: NKTRVSGDCVQRNV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(O1)C=C

Description

2-Ethenyl-5-(2-methylpropyl)furan is an organic compound belonging to the furan family, characterized by a five-membered aromatic ring containing one oxygen atom. This compound is notable for its unique structure, which includes an ethenyl group and a 2-methylpropyl group attached to the furan ring. It is used in various chemical and industrial applications due to its reactivity and functional properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Ethenyl-5-(2-methylpropyl)furan can be achieved through several methods. One common approach involves the cyclization of appropriate precursors under specific conditions. For instance, the cycloisomerization of conjugated allenones in the presence of a palladium catalyst can yield substituted furans . Another method includes the dehydration of succinic dialdehyde by heating with phosphorus pentoxide or zinc chloride .

Industrial Production Methods

Industrial production of this compound often involves the decarboxylation of furfural in steam in the presence of a silver oxide catalyst . This method is favored for its efficiency and scalability, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

2-Ethenyl-5-(2-methylpropyl)furan undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form furan derivatives with different functional groups.

Reduction: Reduction reactions can convert the furan ring